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Compound of Interest

Compound Name: BSJ-03-123

Cat. No.: B2452121 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the proper disposal of the

research compound BSJ-03-123, a potent and selective PROTAC CDK6 degrader. Adherence

to these procedures is essential for ensuring personnel safety, environmental protection, and

regulatory compliance. All waste generated from the handling of BSJ-03-123 must be treated

as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes key safety and disposal information for BSJ-03-123 and similar

research compounds. Researchers must always consult the specific Safety Data Sheet (SDS)

for the batch in use and their institution's Environmental Health and Safety (EHS) guidelines for

definitive procedures.
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Parameter Guideline/Information Source/Regulation

GHS Hazard Classification

Assumed to be: Acute Toxicity

(Oral), Skin Corrosion/Irritation,

Serious Eye Damage/Eye

Irritation, Specific Target Organ

Toxicity.

Based on SDS for similar

potent compounds.

Personal Protective Equipment

(PPE)

Nitrile gloves (double-gloving

recommended), safety goggles

with side-shields, lab coat. Use

a chemical fume hood for all

manipulations.

Standard laboratory practice

for hazardous chemicals.

Storage of Compound

Store in a tightly sealed

container at -20°C in a dry,

well-ventilated area.

Supplier recommendations.

Primary Disposal Method

High-temperature incineration

by a licensed hazardous waste

disposal facility.

Common practice for cytotoxic

and potent research

compounds[1][2].

Spill Cleanup

Absorb with inert material (e.g.,

vermiculite, sand), collect in a

sealed container, and dispose

of as hazardous waste.

General laboratory safety

protocols.

Experimental Protocols for Waste Disposal
The following protocols detail the step-by-step procedures for the safe segregation and

disposal of waste contaminated with BSJ-03-123.

Waste Segregation at the Point of Generation
To prevent cross-contamination and ensure proper disposal, all waste streams must be

segregated immediately after generation.

Solid Waste:
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Items: Includes contaminated gloves, bench paper, pipette tips, vials, and other disposable

materials.

Procedure: Collect all solid waste in a designated, leak-proof container lined with a heavy-

duty plastic bag. The container must be clearly labeled as "Hazardous Waste" and include

the chemical name "BSJ-03-123"[2].

Liquid Waste:

Items: Includes unused stock solutions, experimental media containing the compound,

and the first rinse from decontaminating glassware.

Procedure: Collect all liquid waste in a compatible, leak-proof container (e.g., a high-

density polyethylene or plastic-coated glass bottle) with a secure screw-top cap. The

container must be labeled "Hazardous Waste," with the chemical name and approximate

concentration[2]. Under no circumstances should liquid waste containing BSJ-03-123 be

disposed of down the drain[1][2].

Sharps Waste:

Items: Includes needles, syringes, and other sharps contaminated with BSJ-03-123.

Procedure: Dispose of all contaminated sharps in a puncture-resistant sharps container

that is also labeled as hazardous chemical waste.

Decontamination of Laboratory Equipment
Proper decontamination is crucial to prevent unintended exposure and cross-contamination.

Procedure:

All non-disposable glassware and equipment must be decontaminated promptly after use.

Rinse surfaces with a suitable solvent (e.g., ethanol or isopropanol) to inactivate and

remove the compound. Collect the initial rinsate as hazardous liquid waste.

Follow with a thorough wash using an appropriate laboratory detergent and water.
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All wipes and disposable materials used for cleaning must be disposed of as solid

hazardous waste[1].

Waste Storage and Pickup
Storage: Store all sealed and labeled hazardous waste containers in a designated and

secure Satellite Accumulation Area (SAA) within the laboratory, away from general laboratory

traffic.

Pickup: Once a waste container is full, or in accordance with your institution's policies,

contact your Environmental Health and Safety (EHS) department to schedule a pickup.

Ensure all required waste manifests and documentation are completed accurately.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe disposal of BSJ-03-123
waste.
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Caption: Step-by-step workflow for the safe disposal of BSJ-03-123 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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